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Compound of Interest

Methyl 4-(dimethylamino)-2-
Compound Name:

hydroxybenzoate
CAS No.: 27559-59-7
Cat. No.: B1321184

Get Quote

Executive Summary & Chemical Profile[1][2][3][4]
[6]

5]

Methyl 4-(dimethylamino)-2-hydroxybenzoate (MDHB) is a specialized "push-pull" aromatic

scaffold used in the synthesis of advanced pharmaceutical intermediates and fluorescent

probes. Structurally, it combines a strong electron-donating group (dimethylamino) at the para

position relative to an electron-withdrawing ester group.

This unique electronic configuration makes MDHB a critical precursor for:

e Fluorescent Coumarin Scaffolds: Via Pechmann condensation, utilized in fluorogenic drug

assays and diagnostic conjugates.

» Benzoxazinone Derivatives: Pharmacophores found in serine protease inhibitors.

» Salicylamide Libraries: Via aminolysis, creating diverse kinase inhibitor backbones.
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Chemical Specifications

Property Specification

IUPAC Name Methyl 4-(dimethylamino)-2-hydroxybenzoate
Molecular Formula C10H13NOs

Molecular Weight 195.22 g/mol

Appearance Off-white to pale yellow crystalline solid

Soluble in DCM, EtOAc, DMSO; sparingly

Solubility
soluble in water

L Electron-rich Phenol (Nucleophile), Ester
Key Functionality (Electrophile)

Storage 2-8°C, inert atmosphere (argon), light-protected

Synthetic Pathway & Mechanism|[8]

The utility of MDHB lies in its ability to undergo cyclization reactions that exploit the
nucleophilicity of the phenol and the activated C-3 position (ortho to the hydroxyl, activated by
the para-dimethylamino group).

Diagram: Strategic Reaction Pathways

The following directed graph illustrates the synthesis of MDHB and its downstream
transformation into a Coumarin scaffold (a common pharmaceutical bio-probe).
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Caption: Synthetic workflow from precursor amino-salicylate to MDHB, and subsequent

cyclization to a coumarin pharmacophore.

Detailed Experimental Protocols
Protocol A: Synthesis of MDHB (Reductive Methylation)

Obijective: Efficient conversion of Methyl 4-aminosalicylate to MDHB avoiding over-alkylation

quaternary salts.

Reagents:

Methyl 4-aminosalicylate (1.0 eq)

Formaldehyde (37% aq. solution, 5.0 eq)

Sodium cyanoborohydride (NaCNBHs, 3.0 eq)

Acetic acid (glacial, to adjust pH)

Acetonitrile (Solvent)

Step-by-Step Methodology:

Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve Methyl 4-
aminosalicylate (10 mmol) in Acetonitrile (50 mL).

Activation: Add Formaldehyde (50 mmol). Stir for 15 minutes at room temperature to allow
imine formation.

Acidification: Adjust pH to ~4.5-5.0 using Glacial Acetic Acid. Critical: Monitor pH to prevent
HCN formation if cyanide salts were present (though NaCNBH3 is safer, acid control ensures
selectivity).

Reduction: Cool the mixture to 0°C. Add NaCNBHs (30 mmol) portion-wise over 20 minutes.
Caution: Exothermic reaction with gas evolution.

Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor via
TLC (Mobile phase: Hexane/EtOAc 7:3).
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e Quench: Quench with saturated NH4Cl solution.

o Extraction: Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with brine, dry
over Na2S0Oa4, and concentrate in vacuo.

 Purification: Purify via flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes) to
yield MDHB as a pale yellow solid.

Self-Validation Check:

e 1H NMR (CDCIs): Look for the singlet at ~3.0 ppm integrating to 6 protons (N-Me2) and the
singlet at ~3.9 ppm (O-Me). The disappearance of the broad NHz signal confirms conversion.

Protocol B: Downstream Application - Pechmann
Condensation

Objective: Synthesis of a 7-dimethylaminocoumarin scaffold (Pharmaceutical Intermediate).
Reagents:

o MDHB (Synthesized in Protocol A)

o Ethyl Acetoacetate (1.2 eq)

 Sulfuric Acid (70%, Catalyst) or Methanesulfonic Acid

Methodology:

¢ Mixing: Combine MDHB (5 mmol) and Ethyl Acetoacetate (6 mmol) in a reactor.

o Catalysis: Cool to 0°C. Add acid catalyst (2 mL) dropwise.

» Cyclization: Heat the mixture to 70°C for 3 hours. The reaction proceeds via
transesterification followed by intramolecular aldol condensation.

» Precipitation: Pour the reaction mixture into crushed ice/water (50 mL). The coumarin
derivative typically precipitates as a solid.
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« Filtration: Filter the solid, wash with cold water, and recrystallize from Ethanol.

Analytical Quality Control (HPLC Method)

To ensure the integrity of MDHB as a pharmaceutical intermediate, the following HPLC method
is recommended for purity assessment.

Instrument Parameters:

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 pm).
e Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: Acetonitrile.

e Flow Rate: 1.0 mL/min.

e Detection: UV at 254 nm and 310 nm (MDHB has significant absorption in the near-UV due
to conjugation).

Gradient Table:

Time (min) % Mobile Phase B Event

0.0 10 Equilibration

15.0 90 Linear Gradient

18.0 90 Wash

18.1 10 Re-equilibration
| 23.0 | 10 | Stop |

Acceptance Criteria:

o Purity: =2 98.0% (Area %).[1]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemicalbook.com/synthesis/methyl-4-acetamido-2-hydroxybenzoate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

e Impurity Limit: No single impurity > 0.5% (specifically monitor for unreacted Methyl 4-

aminosalicylate).

Troubleshooting & Critical Process Parameters

(CPPs)

Issue

Probable Cause

Corrective Action

Low Yield (Protocol A)

Incomplete imine formation

before reduction.

Increase time between
Formaldehyde addition and
NaCNBHs addition. Ensure pH

is < 6.

Over-alkylation

Formation of quaternary

ammonium salt.

Strictly control stoichiometry of
Formaldehyde. Do not use
excess methyl iodide

(alternative route).

Hydrolysis of Ester

pH too low or temperature too

high during workup.

Perform extraction rapidly at
neutral pH. Avoid strong bases

during neutralization.

Darkening of Product

Oxidation of the electron-rich

phenol/amine.

Perform all reactions under
Argon/Nitrogen. Store product
in amber vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. METHYL 4-ACETAMIDO-2-HYDROXYBENZOATE synthesis - chemicalbook
[chemicalbook.com]

¢ 2. Methyl 4-Hydroxybenzoate | Drug Information, Uses, Side Effects, Chemistry |
PharmaCompass.com [pharmacompass.com]
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[Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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